Cas no 338393-69-4 (2-{4-[(4-Methylphenyl)methoxy]phenyl}-1,3,4-oxadiazole)

• Product Name: 2-{4-[(4-Methylphenyl)methoxy]phenyl}-1,3,4-oxadiazole
• CAS No: 338393-69-4
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 6786778
• PubChem ID: 1490886
• Update Time: 2025-10-29

2-{4-[(4-Methylphenyl)methoxy]phenyl}-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• Z26146302
• CHEMBL1429759
• 1P-061
• 2-(4-((4-Methylbenzyl)oxy)phenyl)-1,3,4-oxadiazole
• CCG-337662
• SMR000549966
• 338393-69-4
• DTXSID601210866
• CS-0281343
• 2-[4-[(4-methylphenyl)methoxy]phenyl]-1,3,4-oxadiazole
• AKOS005083204
• HMS2885G03
• 2-{4-[(4-methylbenzyl)oxy]phenyl}-1,3,4-oxadiazole
• 2-{4-[(4-methylphenyl)methoxy]phenyl}-1,3,4-oxadiazole
• Oprea1_647353
• MLS001166254
• 2-{4-[(4-Methylphenyl)methoxy]phenyl}-1,3,4-oxadiazole

• Inchi： 1S/C16H14N2O2/c1-12-2-4-13(5-3-12)10-19-15-8-6-14(7-9-15)16-18-17-11-20-16/h2-9,11H,10H2,1H3
• InChI Key： TYQWIGAIJAUOMY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2=NN=CO2)=CC=1)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 266.105527694g/mol
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.2Ų

Additional information on 2-{4-[(4-Methylphenyl)methoxy]phenyl}-1,3,4-oxadiazole

Comprehensive Overview of 2-{4-[(4-Methylphenyl)methoxy]phenyl}-1,3,4-oxadiazole (CAS No. 338393-69-4)

The compound 2-{4-[(4-Methylphenyl)methoxy]phenyl}-1,3,4-oxadiazole (CAS No. 338393-69-4) is a specialized organic molecule featuring a 1,3,4-oxadiazole core linked to a 4-methylphenyl methoxy substituent. This structure places it in the category of heterocyclic compounds, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The presence of the oxadiazole ring, known for its electron-withdrawing properties, makes this compound particularly interesting for researchers exploring fluorescence, photostability, and molecular electronics.

In recent years, the demand for high-performance organic materials has surged, driven by advancements in OLED technology and solar cell innovation. 2-{4-[(4-Methylphenyl)methoxy]phenyl}-1,3,4-oxadiazole has garnered attention due to its potential as a photoactive layer or electron transport material. Its conjugated system and rigid molecular framework contribute to enhanced thermal stability and charge mobility, key factors in optimizing device efficiency. Researchers are also investigating its role in bioimaging and sensor development, leveraging its luminescent properties.

The synthesis of CAS No. 338393-69-4 typically involves multi-step organic reactions, including cyclization and etherification processes. A common route starts with the condensation of 4-hydroxybenzoic acid derivatives, followed by functionalization with 4-methylbenzyl bromide to introduce the methoxy group. The final oxadiazole ring formation is achieved via dehydrative cyclization, often using reagents like phosphorus oxychloride or carbodiimides. Purification methods such as column chromatography or recrystallization ensure high purity, critical for applications in optoelectronics.

From a structure-activity relationship (SAR) perspective, the 4-methylphenyl moiety enhances the compound's lipophilicity, potentially improving membrane permeability in biological systems. This attribute has spurred studies on its antimicrobial and anti-inflammatory properties, aligning with the growing interest in small-molecule therapeutics. Computational modeling suggests that modifications to the methoxy linker or oxadiazole substitution could further tune its bioavailability and target selectivity.

Environmental and sustainability considerations are increasingly shaping chemical research. 2-{4-[(4-Methylphenyl)methoxy]phenyl}-1,3,4-oxadiazole is being evaluated for green chemistry compatibility, with efforts to develop catalyst-free syntheses and biodegradable derivatives. Its potential use in energy-efficient lighting systems also aligns with global trends toward carbon neutrality, making it a candidate for eco-friendly electronic components.

For researchers sourcing this compound, analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality verification. Suppliers often provide technical data sheets detailing its solubility (e.g., in DMSO or THF) and storage conditions (typically under inert atmosphere at low temperatures). As the scientific community explores structure-property relationships, CAS No. 338393-69-4 remains a versatile building block for materials science and drug discovery pipelines.

In conclusion, 2-{4-[(4-Methylphenyl)methoxy]phenyl}-1,3,4-oxadiazole exemplifies the intersection of organic chemistry and applied technology. Its adaptability across optoelectronic devices, biomedical research, and sustainable materials underscores its relevance in addressing contemporary scientific challenges. Future studies may focus on scalable synthesis and multifunctional applications, cementing its role in next-generation innovations.